ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate

• IUPAC Name: ethyl 2-methyl-5-(4-methyl-3-nitrobenzoyl)oxy-1-phenylindole-3-carboxylate
• InChI: InChI=1S/C26H22N2O6/c1-4-33-26(30)24-17(3)27(19-8-6-5-7-9-19)22-13-12-20(15-21(22)24)34-25(29)18-11-10-16(2)23(14-18)28(31)32/h5-15H,4H2,1-3H3
• InChI Key: KVDYGPVWLMVLBR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N(C2=C1C=C(C=C2)OC(=O)C3=CC(=C(C=C3)C)[N+](=O)[O-])C4=CC=CC=C4)C
• Molecular Formula: C26H22N2O6
• Molecular Weight: 458.5 g/mol

Description

Ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate, also known as JWH-250, is a synthetic cannabinoid that was first synthesized in 1999 by John W. Huffman, a professor of organic chemistry at Clemson University. JWH-250 is a potent agonist of the cannabinoid receptors CB1 and CB2, and has been used extensively in scientific research to investigate the effects of cannabinoids on the human body.

Mechanism of Action

Ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate acts as a potent agonist of the CB1 and CB2 receptors, which are part of the endocannabinoid system. These receptors are found throughout the body, and are involved in a variety of physiological processes, including pain perception, appetite regulation, and immune function. When ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate binds to these receptors, it activates them, leading to a cascade of biochemical and physiological effects.
Biochemical and Physiological Effects:
ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate has been shown to have a variety of biochemical and physiological effects, including the modulation of pain perception, appetite regulation, and immune function. It has also been shown to have anti-inflammatory and neuroprotective effects, and has been investigated as a potential treatment for a variety of conditions, including chronic pain, multiple sclerosis, and epilepsy.

Advantages and Limitations for Lab Experiments

One advantage of using ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate in lab experiments is its high potency and selectivity for the CB1 and CB2 receptors. This allows researchers to investigate the effects of cannabinoids on these receptors with a high degree of specificity. However, one limitation of using ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate is its potential for abuse, as it has been shown to have psychoactive effects similar to those of THC, the primary psychoactive component of cannabis.

Future Directions

There are a number of potential future directions for research involving ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate. One area of interest is the development of new synthetic cannabinoids with improved selectivity and potency for the CB1 and CB2 receptors. Another area of interest is the investigation of the potential therapeutic uses of ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate and other synthetic cannabinoids, particularly in the treatment of chronic pain and other conditions that may be modulated by the endocannabinoid system.
In conclusion, ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate is a synthetic cannabinoid that has been extensively used in scientific research to investigate the effects of cannabinoids on the human body. Its high potency and selectivity for the CB1 and CB2 receptors make it a valuable tool for investigating the role of these receptors in a variety of physiological processes. While there are potential advantages and limitations to using ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate in lab experiments, there are also a number of potential future directions for research involving this compound and other synthetic cannabinoids.

Synthesis Methods

Ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate is typically synthesized by reacting 2-methyl-1-phenyl-1H-indole-3-carboxylic acid with 4-methyl-3-nitrobenzoyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with ethyl iodide and a base such as potassium carbonate to yield the final product.

Scientific Research Applications

Ethyl 2-methyl-5-((4-methyl-3-nitrobenzoyl)oxy)-1-phenyl-1H-indole-3-carboxylate has been used extensively in scientific research to investigate the effects of cannabinoids on the human body. It has been shown to have a high affinity for both CB1 and CB2 receptors, and has been used to study the role of these receptors in a variety of physiological processes, including pain perception, appetite regulation, and immune function.